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Compound of Interest

Compound Name: 1-Chloro-6-iodoperfluorohexane

Cat. No.: B098571

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of 1-Chloro-6-iodoperfluorohexane. Adherence to these procedures is critical for
ensuring laboratory safety and environmental protection. This chemical is classified as a
halogenated organic compound and requires management as hazardous waste.

Hazard Identification and Personal Protective Equipment

Proper handling and disposal of 1-Chloro-6-iodoperfluorohexane necessitate a clear
understanding of its associated hazards and the required personal protective equipment (PPE).
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Hazard Classification

GHS Hazard Statement

Recommended Personal
Protective Equipment
(PPE)

Skin Irritation (Category 2)

H315: Causes skin irritation[1]

Gloves: Nitrile rubber gloves;
double gloving is

recommended.[2]

Serious Eye Irritation
(Category 2A)

H319: Causes serious eye

irritation[1]

Eye Protection: ANSI-
approved chemical splash
goggles. A face shield may be

required for larger quantities.

[2]

Specific Target Organ Toxicity

H335: May cause respiratory

irritation[1]

Respiratory Protection: Use
only in a well-ventilated area or

a certified chemical fume hood.

[1](2]

Protective Clothing: Fully-
buttoned lab coat. A chemical-
resistant apron is
recommended when handling

larger volumes.[2]

Experimental Protocol: Waste Disposal Workflow

The following protocol outlines the mandatory, sequential steps for the proper disposal of 1-

Chloro-6-iodoperfluorohexane waste.

1. Waste Segregation and Collection:

 Identify as Halogenated Waste: 1-Chloro-6-iodoperfluorohexane is a halogenated organic

compound due to the presence of chlorine, iodine, and fluorine. This waste stream must be

kept separate from all other waste types.

» Prohibited Actions: Never dispose of this chemical down the drain or allow it to evaporate in

a fume hood.[2]
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Avoid Mixing: Do not mix halogenated waste with non-halogenated solvents, acids, bases,
oxidizing agents, or metals.[2][3] Keeping halogenated and non-halogenated waste separate
can significantly reduce disposal costs.[3]

Select Container: Collect the waste in a designated, chemically compatible container, such
as a polyethylene carboy, provided by your institution's Environmental Health & Safety
(EH&S) department.[2] The container must be in good condition and free from leaks.[4]

. Labeling and Containment:

Affix Hazardous Waste Tag: Immediately label the waste container with a "Hazardous Waste"
tag.[3]

Complete Information: Clearly write the full chemical name ("1-Chloro-6-
iodoperfluorohexane"), concentration, and accumulation start date on the tag. List all
constituents if it is a mixed waste stream.[3]

Secure Container: Keep the container tightly closed at all times, except when adding waste.

[11[3]
. Storage in a Satellite Accumulation Area (SAA):

Designated Area: Store the labeled waste container in a designated Satellite Accumulation
Area.[3] This is typically a flammable storage cabinet or a chemical storage cabinet located
under a fume hood.[2]

Storage Conditions: The storage area must be cool, dry, and well-ventilated, away from
direct sunlight and any sources of ignition like heat, sparks, or open flames.[2][5]

Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[3]

. Arranging for Final Disposal:

Monitor Fill Level: Do not fill the waste container beyond 90% of its capacity to allow for
expansion and prevent spills.[6]
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» Request Pickup: Once the container is full or has been in storage for a specified time limit
(e.g., 6-12 months, check institutional policy), arrange for its collection by your institution's
EH&S or hazardous waste management department.[3][4] This is often done via an online
request form.[3]

e Final Treatment: Halogenated organic wastes are typically sent to a regulated hazardous
waste incinerator for final disposal. High-temperature incineration (around 1200 K) is a
proven method to safely destroy these compounds without forming toxic byproducts like
dioxins.[7]

5. Spill Management Protocol:

o Small Spills: For minor spills that can be cleaned up in under 10 minutes by trained
personnel, use an inert absorbent material.[2]

o Cleanup: Wearing full PPE, collect the absorbed material using spark-proof tools.[2] Place
the contaminated absorbent into a sealable bag or container, label it as hazardous waste,
and dispose of it along with the primary chemical waste.[2][4]

o Large Spills: In the event of a large spill, evacuate the area immediately. Isolate the spill if
possible without risk, and contact your institution's emergency safety department for
response and cleanup.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-Chloro-6-
iodoperfluorohexane.
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Preparation & Collection
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Caption: Workflow for the safe disposal of 1-Chloro-6-iodoperfluorohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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